rac-(1R,6R)-6-amino-3-cyclohexene-1-carboxamide

• IUPAC Name: 6-aminocyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C7H12N2O/c8-6-4-2-1-3-5(6)7(9)10/h1-2,5-6H,3-4,8H2,(H2,9,10)
• InChI Key: JXMUPIBGRUPBHN-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCC(C1C(=O)N)N
• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol

Description

rac-(1R,6R)-6-amino-3-cyclohexene-1-carboxamide: is a chiral compound with significant interest in various fields of chemistry and biology. This compound features a cyclohexene ring substituted with an amino group and a carboxamide group, making it a versatile intermediate in organic synthesis and a potential candidate for pharmaceutical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of rac-(1R,6R)-6-amino-3-cyclohexene-1-carboxamide typically involves the following steps:

Starting Material: The synthesis often begins with cyclohexene, which undergoes a series of functional group transformations.

Amination: Introduction of the amino group can be achieved through various methods, such as reductive amination or nucleophilic substitution.

Carboxamide Formation: The carboxamide group is usually introduced via amidation reactions, where an amine reacts with a carboxylic acid derivative (e.g., ester or acid chloride).

Industrial Production Methods

In an industrial setting, the production of this compound may involve:

Catalytic Hydrogenation: Using catalysts like palladium on carbon (Pd/C) to selectively reduce intermediates.

Continuous Flow Chemistry: Employing continuous flow reactors to enhance reaction efficiency and scalability.

Green Chemistry Approaches: Utilizing environmentally friendly solvents and reagents to minimize waste and improve sustainability.

Chemical Reactions Analysis

Types of Reactions

rac-(1R,6R)-6-amino-3-cyclohexene-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The carboxamide group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2).

Reducing Agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution Reagents: Alkyl halides, acyl chlorides.

Major Products

Oxidation Products: Nitroso and nitro derivatives.

Reduction Products: Primary amines.

Substitution Products: Various substituted cyclohexene derivatives.

Scientific Research Applications

Chemistry

Synthesis of Complex Molecules: Used as an intermediate in the synthesis of more complex organic molecules.

Chiral Catalysts: Employed in the development of chiral catalysts for asymmetric synthesis.

Biology

Enzyme Inhibition: Investigated for its potential to inhibit specific enzymes involved in metabolic pathways.

Biochemical Probes: Used as a probe to study biological processes at the molecular level.

Medicine

Drug Development: Explored as a lead compound for the development of new pharmaceuticals targeting various diseases.

Antimicrobial Agents: Potential use as an antimicrobial agent due to its unique structure.

Industry

Polymer Synthesis: Utilized in the production of specialty polymers with unique properties.

Material Science: Applied in the development of new materials with specific mechanical and chemical properties.

Comparison with Similar Compounds

Similar Compounds

rac-(1R,6R)-6-amino-3-cyclohexene-1-carboxylic acid: Similar structure but with a carboxylic acid group instead of a carboxamide.

rac-(1R,6R)-6-hydroxy-3-cyclohexene-1-carboxamide: Contains a hydroxyl group instead of an amino group.

Uniqueness

Structural Features:

Versatility: Its ability to undergo various chemical reactions makes it a valuable intermediate in organic synthesis.

This comprehensive overview highlights the significance of rac-(1R,6R)-6-amino-3-cyclohexene-1-carboxamide in scientific research and industrial applications